2-ethoxy-N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 2-ethoxy-N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]benzamide
• InChI: InChI=1S/C19H19NO3S/c1-2-23-17-6-4-3-5-16(17)19(21)20-11-9-15-7-8-18(24-15)14-10-12-22-13-14/h3-8,10,12-13H,2,9,11H2,1H3,(H,20,21)
• InChI Key: ACYUTOZMGHQMMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCCC2=CC=C(S2)C3=COC=C3
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol
• CAS No.: 2034497-28-2

Description

2-ethoxy-N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C19H19NO3S and its molecular weight is 341.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Research on compounds structurally related to 2-ethoxy-N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)benzamide has primarily focused on their synthesis and chemical reactivity. For instance, the synthesis of 5,6‐dihydrothieno(and furo)pyrimidines bearing an active methine group at the 4‐position demonstrates the versatility of furan and thiophene derivatives as intermediates in the creation of complex heterocyclic compounds. These synthetic pathways are crucial for developing pharmaceuticals and materials science applications (Maruoka, Yamagata, & Yamazaki, 2001).

Applications in Organic Electronics

Some studies have explored the potential of furan and thiophene derivatives in organic electronics, such as in the creation of novel electrolytes and conducting polymers. For example, functional electrolytes with novel type additives, including benzene derivatives and heterocyclic compounds like furan and thiophene, have been shown to improve cathode cycleability performance in batteries (Abe et al., 2006). Additionally, electrochromic conducting polymers via electrochemical polymerization of bis(2-(3,4-ethylenedioxy)thienyl) monomers indicate the utility of these compounds in developing low-energy-consuming display technologies (Sotzing, Reynolds, & Steel, 1996).

Pharmaceutical Research Intermediates

Furan and thiophene derivatives have also been investigated as intermediates in pharmaceutical research. Studies have shown their utility in synthesizing compounds with potential anticancer and antiangiogenic activities. The design, synthesis, and evaluation of 3-arylaminobenzofuran derivatives targeting the colchicine site on tubulin demonstrate the importance of these heterocyclic frameworks in developing new therapeutic agents (Romagnoli et al., 2015).